(1-(5-hydroxypentyl)-1H-indol-3-yl-2,4,5,6,7-d5)(4-methoxynaphthalen-1-yl)methanone
Description
(1-(5-Hydroxypentyl)-1H-indol-3-yl-2,4,5,6,7-d5)(4-methoxynaphthalen-1-yl)methanone is a deuterated synthetic cannabinoid analog characterized by a pentyl side chain substituted with a hydroxyl group at the terminal carbon and a 4-methoxy-substituted naphthalene ring. The indole core is deuterated at positions 2, 4, 5, 6, and 7, which may enhance metabolic stability and reduce isotopic interference in analytical detection . This compound is structurally related to JWH-018 derivatives but features distinct substitutions that influence its pharmacological and physicochemical properties.
Properties
Molecular Formula |
C25H25NO3 |
|---|---|
Molecular Weight |
392.5 g/mol |
IUPAC Name |
(4-methoxynaphthalen-1-yl)-[2,4,5,6,7-pentadeuterio-1-(5-hydroxypentyl)indol-3-yl]methanone |
InChI |
InChI=1S/C25H25NO3/c1-29-24-14-13-21(18-9-3-4-11-20(18)24)25(28)22-17-26(15-7-2-8-16-27)23-12-6-5-10-19(22)23/h3-6,9-14,17,27H,2,7-8,15-16H2,1H3/i5D,6D,10D,12D,17D |
InChI Key |
MCDCEPNRUDLEJP-PSCCKBFFSA-N |
Isomeric SMILES |
[2H]C1=C(C(=C2C(=C1[2H])C(=C(N2CCCCCO)[2H])C(=O)C3=CC=C(C4=CC=CC=C43)OC)[2H])[2H] |
Canonical SMILES |
COC1=CC=C(C2=CC=CC=C21)C(=O)C3=CN(C4=CC=CC=C43)CCCCCO |
Origin of Product |
United States |
Biological Activity
The compound (1-(5-hydroxypentyl)-1H-indol-3-yl-2,4,5,6,7-d5)(4-methoxynaphthalen-1-yl)methanone is a synthetic cannabinoid that belongs to a class of substances known for their psychoactive properties. This article explores its biological activity, focusing on receptor interactions, metabolic pathways, and implications for pharmacology and toxicology.
Chemical Structure and Properties
The chemical formula for the compound is with a molecular weight of approximately 357.45 g/mol. The structure features an indole core substituted with a hydroxypentyl chain and a methoxynaphthalene moiety, which are critical for its interaction with cannabinoid receptors.
| Property | Value |
|---|---|
| Molecular Formula | C24H23NO2 |
| Molecular Weight | 357.45 g/mol |
| InChI Key | UGHBAICDASCCIQ-UHFFFAOYSA-N |
| CAS Registry Number | 2748469-26-1 |
Receptor Interactions
Synthetic cannabinoids like (1-(5-hydroxypentyl)-1H-indol-3-yl-2,4,5,6,7-d5)(4-methoxynaphthalen-1-yl)methanone primarily act as agonists at cannabinoid receptors CB1 and CB2. Research indicates that these compounds exhibit high affinity for both receptors:
- CB1 Receptor : Associated with psychoactive effects.
- CB2 Receptor : Linked to anti-inflammatory responses.
Studies have shown that the hydroxypentyl group enhances binding affinity and selectivity towards these receptors. For instance, hydroxypentyl metabolites retain significant efficacy at both hCB1 and hCB2 receptors but may exhibit reduced potency compared to the parent compound .
Metabolism
The metabolism of synthetic cannabinoids is complex and involves cytochrome P450 enzymes. Hydroxylation at various positions on the pentyl chain is common, leading to multiple metabolites that can also exert biological activity. Key findings include:
- Hydroxylated metabolites often retain receptor activity.
- Metabolites detected in urine samples suggest significant in vivo implications for pharmacokinetics and toxicity .
Case Studies
Several case studies document the effects of synthetic cannabinoids on human health:
- Case Study A : A patient exhibited severe anxiety and psychosis after using products containing synthetic cannabinoids similar to (1-(5-hydroxypentyl)-1H-indol-3-yl-2,4,5,6,7-d5)(4-methoxynaphthalen-1-yl)methanone. Toxicological analysis confirmed the presence of hydroxypentyl metabolites.
- Case Study B : An investigation into a series of overdoses linked to synthetic cannabinoids revealed that users experienced adverse effects attributed to both the parent compound and its metabolites.
These cases highlight the importance of understanding both the parent compound's effects and those of its metabolites in clinical settings.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
The compound’s structural relatives share the indole-naphthalene methanone backbone but differ in side-chain length, substituents, and isotopic labeling. Below is a comparative analysis:
| Compound | Key Structural Features | Molecular Formula | Molecular Weight | Key Properties |
|---|---|---|---|---|
| (1-(5-Hydroxypentyl)-1H-indol-3-yl-2,4,5,6,7-d5)(4-methoxynaphthalen-1-yl)methanone | - 5-Hydroxypentyl side chain - Deuterated indole (positions 2,4,5,6,7) - 4-Methoxy-naphthalene |
C₂₅H₂₄D₅NO₃ | ~377.5 g/mol | Enhanced metabolic stability due to deuteration; potential for forensic tracking |
| 1-(4-Hydroxypentyl)-1H-indol-3-ylmethanone () | - 4-Hydroxypentyl side chain - Non-deuterated indole - Naphthalen-1-yl |
C₂₅H₂₅NO₂ | 371.47 g/mol | Hydroxylation at C4 increases polarity; shorter side chain reduces CB1 affinity |
| 1-(5-Fluoropentyl)-1H-indol-3-ylmethanone () | - 5-Fluoropentyl side chain - 4-Methyl-naphthalene |
C₂₅H₂₄FNO | 373.47 g/mol | Fluorine substitution enhances lipophilicity; increased receptor binding affinity |
| (4-Ethyl-1-naphthyl)(1-pentyl-1H-indol-3-yl)methanone () | - Pentyl side chain - 4-Ethyl-naphthalene |
C₂₇H₂₇NO | 381.5 g/mol | Ethyl group improves aromatic stacking interactions; higher metabolic turnover |
| [1-(5-Hydroxypentyl)indol-3-yl]-(4-methylnaphthalen-1-yl)methanone () | - 5-Hydroxypentyl chain - 4-Methyl-naphthalene |
C₂₅H₂₅NO₂ | 371.47 g/mol | Hydroxyl group facilitates Phase II metabolism; reduced half-life |
Pharmacological and Analytical Comparisons
- Receptor Binding: The deuterated compound’s CB1/CB2 receptor affinity is hypothesized to align with JWH-018 derivatives (Ki ~1–10 nM for CB1), though deuteration may slightly alter pharmacokinetics . Non-deuterated analogs with fluorine or ethyl substitutions (e.g., ) exhibit higher lipophilicity and binding potency due to enhanced van der Waals interactions .
- Metabolic Stability : Deuterated analogs resist CYP450-mediated oxidation, prolonging detection windows in forensic analyses . In contrast, hydroxylated metabolites (e.g., ) are rapidly glucuronidated and excreted .
- Analytical Differentiation: Mass spectrometry (HRMS) distinguishes the deuterated compound (m/z 377.5) from non-deuterated analogs (e.g., m/z 371.47 for ) through isotopic clusters .
Functional Group Impact
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
